(R)-duloxetine hydrochloride

Description

Duloxetine, available under brand names like Cymbalta and Drizalma Sprinkle, is a medication primarily used to treat a range of conditions, including major depressive disorder and generalized anxiety disorder in adults and children . It is also prescribed for managing nerve pain associated with diabetic neuropathy, fibromyalgia, and chronic musculoskeletal pain, such as lower back pain and osteoarthritis . In some cases, duloxetine is used to treat stress urinary incontinence in women . Duloxetine functions as a selective serotonin and norepinephrine reuptake inhibitor (SNRI), increasing the levels of serotonin and norepinephrine in the brain to help maintain mental balance and alleviate pain . The drug is available in various dosage forms, including 20 mg, 30 mg, 40 mg, and 60 mg oral delayed-release capsules .

As an SNRI, duloxetine affects the balance of chemicals in the brain, which can be unbalanced in people with depression . By increasing serotonin and norepinephrine concentrations, duloxetine enhances glutamatergic activation, strengthening the contraction of the external urethral sphincter to increase the pressure needed to produce an incontinence episode . It also strengthens serotonergic and adrenergic pathways involved in descending inhibition of pain at the dorsal horn of the spinal cord . While effective, duloxetine may cause side effects, such as increased blood pressure due to norepinephrine signaling . Patients are advised to seek immediate medical attention if they experience sudden changes in mood or behavior, or have thoughts of suicide .

Other similar compounds in the SNRI class include venlafaxine and desvenlafaxine. Venlafaxine, like duloxetine, increases both serotonin and norepinephrine levels in the brain and is used to treat depression, anxiety disorders, and panic disorder. Desvenlafaxine is a metabolite of venlafaxine and works similarly by affecting serotonin and norepinephrine levels . These medications, including duloxetine, should be stored at room temperature, away from excessive heat and moisture .

• CAS No.: 910138-96-4
• Product Name: (R)-duloxetine hydrochloride
• Molecular Formula: C18H20ClNOS
• Molecular Weight: 333.9 g/mol
• IUPAC Name: (3R)-N-methyl-3-naphthalen-1-yloxy-3-thiophen-2-ylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C18H19NOS.ClH/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;/h2-10,13,17,19H,11-12H2,1H3;1H/t17-;/m1./s1
• Standard InChIKey: BFFSMCNJSOPUAY-UNTBIKODSA-N
• SMILES: CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.Cl
• Canonical SMILES: CNCCC(C1=CC=CS1)OC2=CC=CC3=CC=CC=C32.Cl
• Purity: > 95%
• Synonyms: Cymbalta; duloxetine; Duloxetine Ethanedioate (1:1), (+-)-isomer - T353987; Duloxetine HCl; duloxetine hydrochloride; duloxetine, (+)-isomer; HCl, Duloxetine; Hydrochloride, Duloxetine; LY 227942; LY 248686; LY-227942; LY-248686; LY227942; LY248686; N-methyl-3-(1-naphthalenyloxy)-2-thiophenepropanamine; N-methyl-3-(1-naphthalenyloxy)-3-(2-thiophene)propanamide
• PubChem Compound: 23656722
• Last Modified: Aug 15 2023